Potassium Carbonate

• CAS No.: 584-08-7
• Product Name: Potassium Carbonate
• Molecular Formula: K2CO3· nH2O (n = 0 or 1,5); K2CO3; CK2O3
• Molecular Weight: 138.205 g/mol
• IUPAC Name: dipotassium;carbonate
• Standard InChI: InChI=1S/CH2O3.2K/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
• Standard InChIKey: BWHMMNNQKKPAPP-UHFFFAOYSA-L
• Impurities: Small amounts of sodium and chloride plus trace amounts (< 2ppm) of heavy metals such as lead.
• SMILES: C(=O)([O-])[O-].[K+].[K+]
• Canonical SMILES: C(=O)([O-])[O-].[K+].[K+]
• Boiling Point: Decomposes
• Colorform: Colorless cubic crystals; hygroscopic; Granules or granular powder; White, deliquescent, granular, translucent powde
• Density: 2.29 g/cu cm; 2.29 g/cm³
• Melting Point: Mp 901 °; 899 °C; 891 °C
• Physical Description: DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; White, very deliquescent powder.; The hydrate occurs as small, white, translucent crystals or granules; COLOURLESS HYGROSCOPIC CRYSTALS OR HYGROSCOPIC WHITE POWDER.
• Description: Potassium carbonate is a potassium salt that is the dipotassium salt of carbonic acid. It has a role as a catalyst, a fertilizer and a flame retardant. It is a carbonate salt and a potassium salt.; Potassium carbonate (K2CO3) is a white salt, soluble in water (insoluble in ethanol) which forms a strongly alkaline solution. It can be made as the product of potassium hydroxide's absorbent reaction with carbon dioxide. It presents a large capacity to absorb moisture.
• Solubility: Very soluble in water. Insoluble in ethanol; cold water]; Insoluble in alcohol and acetone; 111 g/100 g water at 25 °C; Soluble in 1 part cold, 0.7 part boiling water.; Solubility in water (g K2CO3/100 g H2O): 105.5 at 0 °C; 108.0 at 10 °C; 110.5 at 20 °C; 113.7 at 30 °C; 155.7 at 100 °C; Solubility in water, g/100ml at 20 °C: 112
• Synonyms: Carbonic Acid Dipotassium Salt; Potassium Carbonate (K2CO3); CLIMB; DCAD Plus; Dipotassium Carbonate; FG; Pearl Ash; Potash; Potassium Carbonate; Potassium Carbonate (2:1); Potassium Carbonate (K2(CO3)); Salt of Tartar; Sorb KX 35
• PubChem Compound: 11430
• Last Modified: Nov 11 2021